5-bromo-N-(4-(N-(2,6-dimethoxypyrimidin-4-yl)sulfamoyl)phenyl)thiophene-2-carboxamide

• IUPAC Name: 5-bromo-N-[4-[(2,6-dimethoxypyrimidin-4-yl)sulfamoyl]phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C17H15BrN4O5S2/c1-26-15-9-14(20-17(21-15)27-2)22-29(24,25)11-5-3-10(4-6-11)19-16(23)12-7-8-13(18)28-12/h3-9H,1-2H3,(H,19,23)(H,20,21,22)
• InChI Key: DMMGRHSOOFABLO-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NC(=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC=C(S3)Br)OC
• Molecular Formula: C17H15BrN4O5S2
• Molecular Weight: 499.4 g/mol

Description

5-bromo-N-(4-(N-(2,6-dimethoxypyrimidin-4-yl)sulfamoyl)phenyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C17H15BrN4O5S2 and its molecular weight is 499.35. The purity is usually 95%.
BenchChem offers high-quality 5-bromo-N-(4-(N-(2,6-dimethoxypyrimidin-4-yl)sulfamoyl)phenyl)thiophene-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-bromo-N-(4-(N-(2,6-dimethoxypyrimidin-4-yl)sulfamoyl)phenyl)thiophene-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Applications

Research on novel pyrazolopyrimidines derivatives, including compounds with structures similar to the one , has shown promising anticancer and anti-5-lipoxygenase agent properties. These compounds have been evaluated for their cytotoxic activities against various cancer cell lines, highlighting the potential of such compounds in cancer treatment (Rahmouni et al., 2016).

Anti-inflammatory and Analgesic Agents

Research has been conducted on the synthesis of novel compounds derived from natural products, which include functionalities similar to the queried compound, showcasing significant anti-inflammatory and analgesic activities. These compounds have been tested as cyclooxygenase-1/2 inhibitors, indicating their potential in developing new anti-inflammatory drugs (Abu‐Hashem et al., 2020).

Antimicrobial Activity

Thieno[2,3-d]pyrimidine and related heterocyclic compounds have demonstrated potent antibacterial activities, making them candidates for the development of new antimicrobial agents. Such studies explore the synthesis and evaluation of these compounds against various bacterial strains, contributing to the ongoing search for new antibiotics (Lahsasni et al., 2018).

Enzyme Inhibition for Disease Treatment

Compounds structurally related to the query have been investigated for their inhibitory effects on enzymes like dihydrouracil dehydrogenase and uridine phosphorylase. These studies aim to explore potential therapeutic applications in treating diseases by targeting specific metabolic pathways (Goudgaon et al., 1993).

Synthesis and Biological Evaluation

The synthesis and biological evaluation of compounds with the thiophene and pyrimidine moieties have been a focal point of research, aiming at the discovery of novel drugs with enhanced pharmacological profiles. These studies involve complex synthetic routes to introduce various functional groups, testing their biological activities to understand their potential in drug development (Ahmed et al., 2018).